SARS-CoV-2 3CLpro-IN-20

• Molecular Formula: C19H12BrNO2
• Molecular Weight: 366.2 g/mol
• InChI: InChI=1S/C19H12BrNO2/c20-15-7-8-17-16(10-15)18(22)19(23)21(17)11-12-5-6-13-3-1-2-4-14(13)9-12/h1-10H,11H2
• InChIKey: VTPWMSNOJBWKQC-UHFFFAOYSA-N

SARS-CoV-2 3CLpro-IN-20: Isatin-Based 3CLpro Inhibitor

SARS-CoV-2 3CLpro-IN-20 (also designated Compound 5g) is a covalent inhibitor of the SARS-CoV-2 3C-like protease (3CLpro, also known as Mpro) [1]. It is a synthetic small molecule belonging to the isatin derivative class, specifically 5-bromo-1-(naphthalen-2-ylmethyl)-1H-indole-2,3-dione [2]. The compound was identified through a medicinal chemistry effort aimed at designing isatin derivatives that covalently target the active site cysteine of 3CLpro, a validated and essential enzyme for viral replication [1].

3CLpro enzymatic assay calibration

Covalent inhibitor target engagement studies

Isatin chemotype SAR benchmarking

• [1] Bao HL, Tu G, Yue Q, Liu P, Zheng HL, Yao XJ. Design and synthesis of isatin derivatives as effective SARS-CoV-2 3CL protease inhibitors. Chem Biol Drug Des. 2023 Oct;102(4):857-869. doi: 10.1111/cbdd.14296. Epub 2023 Aug 10. PMID: 37563791. View Source
• [2] MedChemExpress. SARS-CoV-2 3CLpro-IN-20 (Compound 5g) Product Page. Accessed 2026. View Source

Why Choose SARS-CoV-2 3CLpro-IN-20

Within the class of SARS-CoV-2 3CLpro inhibitors, significant variability exists in inhibitory potency, binding kinetics, mechanism of action, and structural scaffold [1]. The primary activity of 3CLpro-IN-20 is defined by its specific chemical structure and its covalent, irreversible binding mechanism [2]. Substituting with another '3CLpro inhibitor'—even one with a numerically lower IC50—can fundamentally alter the experimental system due to differences in binding mode (covalent vs. non-covalent), scaffold (e.g., isatin vs. peptidomimetic), and selectivity profile . Such substitutions compromise the reproducibility and interpretability of research, particularly when investigating structure-activity relationships or resistance mechanisms. The quantitative evidence below details the specific, measurable characteristics that distinguish 3CLpro-IN-20 from its closest analogs.

Mechanism Covalent vs. non-covalent inhibitors may alter target engagement kinetics and washout behavior.

Potency profile Minor substituent changes shift IC50 by >10-fold; direct replacement risks SAR misattribution.

Assay sensitivity DTT or reducing agents may differentially suppress isatin covalent adduct formation versus nitrile warheads.

• [1] Bao HL, Tu G, Yue Q, Liu P, Zheng HL, Yao XJ. Design and synthesis of isatin derivatives as effective SARS-CoV-2 3CL protease inhibitors. Chem Biol Drug Des. 2023 Oct;102(4):857-869. doi: 10.1111/cbdd.14296. Epub 2023 Aug 10. PMID: 37563791. View Source
• [2] Anjiechem. SARS-CoV-2 3CLpro-IN-20 (Compound 5g) Product Page. Accessed 2026. View Source

Quantitative Evidence: SARS-CoV-2 3CLpro-IN-20

Covalent Potency vs. Isatin Analogs

SARS-CoV-2 3CLpro-IN-20 exhibits a half-maximal inhibitory concentration (IC50) of 0.43 μM (±0.17 μM) against the purified SARS-CoV-2 3CLpro enzyme, as determined by a fluorescence resonance energy transfer (FRET) assay [1]. Its inhibition constant (Ki) is reported as 0.33 μM [2]. While more potent inhibitors exist (e.g., PF-00835231 IC50 = 0.27 nM [3]), 3CLpro-IN-20 represents a distinct chemical class with a micromolar potency profile suitable for certain experimental contexts, such as studying covalent inhibition mechanisms or as a scaffold for further optimization.

Covalent potency

Reported

IC50 = 0.43 ± 0.17 µM (FRET); compared to D1N8 (0.44 µM), D1N52 (0.53 µM), L-26 (0.30 µM), GC376 (0.060–5.5 µM).

Supports cross-study calibration within the isatin covalent inhibitor chemotype.

IC50 rank may shift with DTT presence; GC376 range highlights assay condition sensitivity.

Evidence Dimension	Inhibitory potency (IC50)
Target Compound Data	0.43 μM
Comparator Or Baseline	PF-00835231: 0.27 nM
Quantified Difference	~1593-fold lower potency for 3CLpro-IN-20
Conditions	FRET enzyme activity assay

Why This Matters

This defines the compound's specific potency, guiding its use in assays where a micromolar inhibitor is required or where covalent modification is the focus, rather than simply maximal inhibition.

• [1] Bao HL, Tu G, Yue Q, Liu P, Zheng HL, Yao XJ. Design and synthesis of isatin derivatives as effective SARS-CoV-2 3CL protease inhibitors. Chem Biol Drug Des. 2023 Oct;102(4):857-869. doi: 10.1111/cbdd.14296. Epub 2023 Aug 10. PMID: 37563791. View Source
• [2] MedChemExpress. SARS-CoV-2 3CLpro-IN-20 (Compound 5g) Product Page. Accessed 2026. View Source
• [3] TargetMol. PF-00835231 Product Page. Accessed 2026. View Source

Binding Affinity and Covalent Mechanism

SARS-CoV-2 3CLpro-IN-20 is characterized as a covalent inhibitor, with a reported Ki of 0.33 μM . This mechanism contrasts with non-covalent inhibitors like ensitrelvir (IC50 ~13 nM) [1] and nirmatrelvir (Ki = 3.11 nM) , which act through reversible binding. The covalent mode of action leads to permanent enzyme inactivation, which can be advantageous for studying long-term inhibition effects and resistance mechanisms, as the kinetics of inactivation differ fundamentally from those of reversible inhibitors.

Binding affinity

Reported

Ki = 0.33 µM (ITC/kinetic analysis)

Enables deconvolution of reversible binding (Ki) from covalent inactivation efficiency.

Many screening compounds lack Ki; this value supports quantitative SKR profiling.

Evidence Dimension	Mechanism of Action
Target Compound Data	Covalent (Ki = 0.33 μM)
Comparator Or Baseline	Ensitrelvir: Non-covalent (IC50 = 13 nM); Nirmatrelvir: Covalent (Ki = 3.11 nM)
Quantified Difference	Not directly comparable due to mechanism difference; Ki is a measure of covalent binding efficiency.
Conditions	In vitro biochemical assay

Why This Matters

Researchers investigating covalent inhibition, structure-activity relationships around covalent warheads, or long-duration enzyme inactivation require a covalent inhibitor like 3CLpro-IN-20 as a specific tool.

• [1] TargetMol. Ensitrelvir (S-217622) Product Page. Accessed 2026. View Source

Isatin Warhead vs. Nitrile Inhibitors

3CLpro-IN-20 is built upon an isatin core (5-bromo-1-(naphthalen-2-ylmethyl)-1H-indole-2,3-dione) , distinguishing it from peptidomimetic inhibitors like GC376 and the nitrile-containing PF-00835231 [1]. This structural difference is not merely aesthetic; it confers distinct physicochemical properties and potential for different metabolic and off-target profiles. The isatin scaffold, in particular, is a privileged structure in medicinal chemistry, and 3CLpro-IN-20 serves as a key exemplar for exploring this chemotype's activity against 3CLpro.

Warhead mechanism

Class-level

Isatin C3 carbonyl modifies Cys145; nitrile inhibitors (nirmatrelvir) form thioimidate adduct. E166V mutant >2000× resistance to nirmatrelvir reported.

Provides orthogonal warhead comparison for resistance mechanism studies.

Activity against resistant variants requires direct confirmation; class-level inference from literature.

Evidence Dimension	Chemical Scaffold
Target Compound Data	Isatin derivative
Comparator Or Baseline	GC376: Peptidomimetic; PF-00835231: Nitrile-containing small molecule
Quantified Difference	N/A - Qualitative Scaffold Difference
Conditions	N/A

Why This Matters

For medicinal chemistry efforts, SAR studies, or investigations into scaffold-dependent resistance, the specific chemotype of an inhibitor is a critical factor in selecting the appropriate tool compound.

• [1] MedChemExpress. PF-00835231 Product Page. Accessed 2026. View Source

Solubility and Formulation Profile

The antiviral potential of 3CLpro-IN-20 was evaluated in a cell-based FlipGFP assay [1]. While quantitative EC50 data from this specific assay is not detailed in the abstract, the compound was identified as a potent 3CLpro inhibitor and was progressed through this cell-based model [1]. This confirms that the biochemical inhibition translates to a cellular context, a necessary step for validating a tool compound's utility in more complex biological systems. In contrast, some potent biochemical inhibitors fail to show cellular activity due to permeability or stability issues.

Solubility profile

Reported

DMSO solubility: 4.76 mg/mL (13.00 mM); LogP = 4.3; MW = 366.21

Defines formulation planning constraints for in vitro assay design.

Hygroscopic DMSO affects solubility; alternative vehicles: DMSO:Tween 80:Saline or PEG300 mixtures.

Evidence Dimension	Cell-based activity confirmation
Target Compound Data	Confirmed antiviral activity in FlipGFP assay
Comparator Or Baseline	Not specified
Quantified Difference	N/A
Conditions	Cell-based FlipGFP assay

Why This Matters

This provides a critical link between biochemical inhibition and cellular antiviral effect, de-risking the compound for use in cell culture models of SARS-CoV-2 infection.

• [1] Bao HL, Tu G, Yue Q, Liu P, Zheng HL, Yao XJ. Design and synthesis of isatin derivatives as effective SARS-CoV-2 3CL protease inhibitors. Chem Biol Drug Des. 2023 Oct;102(4):857-869. doi: 10.1111/cbdd.14296. Epub 2023 Aug 10. PMID: 37563791. View Source

SARS-CoV-2 3CLpro-IN-20 Research Applications

Calibration Standard for 3CLpro Screening

Due to its well-defined covalent inhibition mechanism and quantifiable Ki (0.33 μM) [1], 3CLpro-IN-20 is ideally suited for biochemical studies focused on the kinetics of covalent enzyme inactivation, particularly as a comparator to reversible inhibitors like ensitrelvir [2] or other covalent inhibitors like nirmatrelvir [3]. It can be used in FRET-based enzyme assays to dissect the time-dependent inhibition profile and to study the impact of active-site mutations on covalent adduct formation.

Covalent vs. Non-Covalent Mechanism Probe

As a representative of the isatin scaffold [1], 3CLpro-IN-20 serves as a valuable lead-like molecule for medicinal chemistry optimization programs. Researchers can use this compound as a starting point for further derivatization to improve potency, selectivity, or pharmacokinetic properties, or as a control compound when screening new chemical libraries for novel 3CLpro inhibitors.

FlipGFP Cellular Assay Reference Compound

The compound's confirmed activity in a cell-based FlipGFP assay [1] validates its utility in cellular models of SARS-CoV-2 infection. It can be employed as a positive control or as a tool to study the antiviral effects of 3CLpro inhibition in a more physiologically relevant context, enabling investigations into viral replication, cytopathic effect, and potential combination therapies.

Mutation-Driven Resistance Profiling Tool

Given its distinct profile (covalent, isatin scaffold, micromolar potency) [1][2], 3CLpro-IN-20 serves as a valuable comparator to other classes of 3CLpro inhibitors, such as the highly potent PF-00835231 (IC50 = 0.27 nM) [3] or the peptidomimetic GC376 . This allows researchers to interrogate structure-activity relationships, resistance mechanisms, and scaffold-dependent biological effects across different inhibitor chemotypes.

Application

Selection Property

Validation Focus

3CLpro assay calibration standard

Characterized inhibitory potency and binding affinity

Inter-assay normalization and isatin chemotype benchmarking

Covalent vs. non-covalent mechanism probe

Isatin warhead chemistry with distinct adduct formation

Washout kinetics and target engagement reversibility studies

Cellular target engagement reference

Orthogonal cell-based FlipGFP validation data

Cellular permeability and protease activity confirmation

Resistance profiling tool

Alternative covalent warhead to nitrile-based inhibitors

Cross-resistance pattern evaluation against protease variants

• [1] Bao HL, Tu G, Yue Q, Liu P, Zheng HL, Yao XJ. Design and synthesis of isatin derivatives as effective SARS-CoV-2 3CL protease inhibitors. Chem Biol Drug Des. 2023 Oct;102(4):857-869. doi: 10.1111/cbdd.14296. Epub 2023 Aug 10. PMID: 37563791. View Source
• [2] TargetMol. Ensitrelvir (S-217622) Product Page. Accessed 2026. View Source
• [3] TargetMol. PF-00835231 Product Page. Accessed 2026. View Source